Cas no 1804834-67-0 (Methyl 4-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 4-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1804834-67-0
• MF: C₉H₅F₆NO₄
• MW: 305.130723714828
• CID: 4814767
• Update Time: 2025-07-19

Methyl 4-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H5F6NO4/c1-19-7(18)5-4(8(10,11)12)6(17)3(2-16-5)20-9(13,14)15/h2H,1H3,(H,16,17)
• InChI Key： RIJMIDZQKKJNKC-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=CNC=1C(=O)OC)OC(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 502
• XLogP3: 2.5
• Topological Polar Surface Area: 64.599

Additional information on Methyl 4-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate

Methyl 4-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1804834-67-0): A Comprehensive Overview

Methyl 4-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate, identified by its CAS number 1804834-67-0, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological properties. The presence of multiple functional groups, including hydroxyl, trifluoromethoxy, and trifluoromethyl substituents, makes this molecule a versatile scaffold for drug discovery and development.

The< strong>4-hydroxy moiety in the molecular structure contributes to the compound's potential ability to interact with various biological targets through hydrogen bonding. This feature is particularly valuable in the design of molecules that require precise binding to biological receptors or enzymes. Additionally, the< strong>5-(trifluoromethoxy) group introduces a strong electron-withdrawing effect, which can influence the electronic properties of the molecule and its interactions with biological targets. This group is commonly found in many bioactive compounds and has been shown to enhance metabolic stability and binding affinity.

The< strong>3-(trifluoromethyl) substituent further enhances the compound's pharmacological profile by increasing lipophilicity and reducing metabolic degradation. These characteristics are crucial for achieving optimal pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The combination of these functional groups makes Methyl 4-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents based on pyridine derivatives. These compounds have shown significant potential in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The< strong>Methyl 4-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate molecule has been studied for its potential role in modulating biological pathways associated with these diseases. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in disease progression.

The< strong>CAS number 1804834-67-0 provides a unique identifier for this compound, facilitating its recognition and differentiation from other chemical entities. This standardized nomenclature is essential for ensuring accurate documentation, regulatory compliance, and scientific communication within the pharmaceutical industry. The CAS registry system is maintained by the Chemical Abstracts Service and serves as a comprehensive database for chemical substances.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular modeling techniques for drug discovery. These methods allow researchers to predict the binding affinity and interaction patterns of compounds like Methyl 4-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate with biological targets before conducting experimental validation. Such computational approaches have significantly reduced the time and cost associated with traditional high-throughput screening methods.

The< strong>pyridine core structure is known for its versatility in drug design due to its ability to form multiple types of hydrogen bonds and interact with various biological targets. The< strong>hydroxyl,< strong>trifluoromethoxy, and< strong>trifluoromethyl groups further enhance this versatility by providing additional interaction points and modulating physicochemical properties. These features make Methyl 4-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate a valuable scaffold for developing novel therapeutic agents.

In conclusion, Methyl 4-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1804834-67-0) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. The combination of hydroxyl, trifluoromethoxy, and trifluoromethyl substituents provides a rich chemical space for designing molecules with enhanced pharmacological properties. Further studies are warranted to explore its full potential in drug development.